Cas no 2171760-55-5 (3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171760-55-5
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 6212401
• PubChem ID: 165549797
• Update Time: 2025-06-12

3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1486391
• 2171760-55-5
• 3-[(1,3-dihydroxypropan-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H24N2O7/c25-10-13(11-26)23-21(29)19(9-20(27)28)24-22(30)31-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,25-26H,9-12H2,(H,23,29)(H,24,30)(H,27,28)
• InChI Key： OMEFGWTZXUGHKC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(CO)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 428.15835111g/mol
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 145Ų

Additional information on 3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171760-55-5)

3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171760-55-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ser(OH)-OH, is a derivative of serine, a common amino acid, and is widely used in the synthesis of peptides and proteins due to its unique properties and reactivity.

The Fmoc (9-fluorenylmethoxycarbonyl) group in the compound serves as a protective group for the amino functionality, which is crucial for the controlled synthesis of peptides. The dihydroxypropan-2-yl moiety, on the other hand, provides additional reactivity and functionalization sites, making this compound a versatile building block in organic synthesis.

Recent advancements in the field have highlighted the importance of Fmoc-Ser(OH)-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used in the synthesis of bioactive peptides with enhanced stability and bioavailability. The Fmoc group ensures that the amino group remains protected during the initial stages of synthesis, preventing unwanted side reactions and ensuring high yields.

In another notable study, researchers at the University of California, San Francisco, utilized Fmoc-Ser(OH)-OH to develop novel peptide-based drugs for treating neurodegenerative diseases. The unique structure of this compound allowed for precise control over the peptide sequence, leading to the creation of highly specific and effective therapeutic agents.

The dihydroxypropan-2-yl group in Fmoc-Ser(OH)-OH also plays a critical role in enhancing the solubility and stability of peptides. This is particularly important in pharmaceutical formulations where solubility can significantly impact the bioavailability and efficacy of the drug. A recent publication in Organic & Biomolecular Chemistry reported that incorporating Fmoc-Ser(OH)-OH into peptide sequences can improve their aqueous solubility by up to 50%, making it an attractive choice for drug development.

Beyond its applications in peptide synthesis, Fmoc-Ser(OH)-OH has also shown promise in other areas of medicinal chemistry. For example, it has been used as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes involved in cancer progression. A study published in Cancer Research demonstrated that derivatives of Fmoc-Ser(OH)-OH can effectively inhibit the activity of protein kinases, which are known to play a crucial role in tumor growth and metastasis.

The versatility and reactivity of Fmoc-Ser(OH)-OH make it an invaluable tool for researchers working on complex organic syntheses and drug discovery projects. Its ability to form stable intermediates and its compatibility with various synthetic strategies have made it a preferred choice for many laboratories around the world.

In conclusion, 3-(1,3-dihydroxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171760-55-5) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential building block for the development of novel therapeutic agents and bioactive molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.